Cas no 1509624-36-5 (5-methyl-7-azaspiro[3.5]nonane)

• Product Name: 5-methyl-7-azaspiro[3.5]nonane
• CAS No: 1509624-36-5
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 5578333
• Update Time: 2025-06-13

5-methyl-7-azaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• 7-Azaspiro[3.5]nonane, 5-methyl-
• 5-Methyl-7-azaspiro[3.5]nonane
• 5-methyl-7-azaspiro[3.5]nonane

• Inchi： 1S/C9H17N/c1-8-7-10-6-5-9(8)3-2-4-9/h8,10H,2-7H2,1H3
• InChI Key： RMRAHASMJYYMIG-UHFFFAOYSA-N
• SMILES： C1C2(CCNCC2C)CC1

Experimental Properties

• Density: 0.93±0.1 g/cm3(Predicted)
• Boiling Point: 190.8±8.0 °C(Predicted)
• pka: 11.21±0.40(Predicted)

Additional information on 5-methyl-7-azaspiro[3.5]nonane

Comprehensive Overview of 5-methyl-7-azaspiro[3.5]nonane (CAS No. 1509624-36-5): Properties, Applications, and Industry Insights

5-methyl-7-azaspiro[3.5]nonane (CAS No. 1509624-36-5) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile molecular framework. This compound belongs to the azaspiro family, characterized by a nitrogen-containing spirocyclic core, which enhances its potential as a bioactive scaffold. Researchers are increasingly exploring its applications in drug discovery, particularly for targeting central nervous system (CNS) disorders and enzyme inhibition, aligning with current trends in precision medicine.

The chemical structure of 5-methyl-7-azaspiro[3.5]nonane features a spiro junction at the 3.5 position, contributing to its three-dimensional rigidity. This property is highly valued in medicinal chemistry, as it improves binding affinity and metabolic stability—key factors in the development of next-generation therapeutics. Recent studies highlight its role in optimizing lead compounds for conditions like neurodegenerative diseases and chronic pain management, topics frequently searched in academic and industrial databases.

In the context of green chemistry, 5-methyl-7-azaspiro[3.5]nonane is also being investigated for its potential in sustainable synthesis routes. With growing demand for eco-friendly intermediates, this compound’s compatibility with catalytic processes and atom-efficient reactions positions it as a candidate for reducing environmental impact in API manufacturing. Industry forums often discuss such advancements, reflecting user interest in green alternatives and cost-effective production methods.

From a commercial perspective, the global market for spirocyclic compounds like 5-methyl-7-azaspiro[3.5]nonane is expanding, driven by partnerships between pharmaceutical companies and specialty chemical suppliers. Analysts note its inclusion in patent filings for small-molecule inhibitors and allosteric modulators, underscoring its relevance in intellectual property strategies. FAQs on platforms like ResearchGate often inquire about its synthetic protocols and scalability challenges, indicating practical industry concerns.

Future research directions for 5-methyl-7-azaspiro[3.5]nonane may focus on its structure-activity relationships (SAR) and toxicological profiles, addressing gaps highlighted in recent PubMed queries. Collaborative efforts between academia and biotech firms could accelerate its adoption in preclinical pipelines, particularly for orphan diseases—a trending topic in biopharma discussions. As regulatory agencies emphasize quality-by-design (QbD) principles, this compound’s analytical characterization data will be crucial for compliance.

In summary, 5-methyl-7-azaspiro[3.5]nonane (CAS No. 1509624-36-5) exemplifies the intersection of innovative chemistry and applied life sciences. Its multifaceted applications—from CNS drug candidates to green synthesis—make it a compelling subject for researchers and investors alike, resonating with popular search terms like "spirocyclic drug design" and "nitrogen heterocycles in pharma."